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Compound of Interest

Compound Name: 1,3-Difluoro-2-propanol

Cat. No.: B128796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 1,3-Difluoro-2-propanol (CAS No: 453-13-4). Adherence to these guidelines is

crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
1,3-Difluoro-2-propanol is a flammable liquid that requires careful handling.[1] Its properties

are summarized in the table below for easy reference.

Property Value

Molecular Formula C₃H₆F₂O[2][3]

Molecular Weight 96.08 g/mol [3][4]

Appearance Clear yellow to brownish liquid[2]

Boiling Point 54-55 °C at 34 mmHg[2][5]

Density 1.24 g/mL at 25 °C[2][5]

Flash Point 42 °C (107.6 °F) - closed cup[4]

Refractive Index n20/D 1.373[2][5]

Storage Class 3 - Flammable liquids[4]
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Hazard Identification and Safety Precautions
1,3-Difluoro-2-propanol is classified as a hazardous chemical.[1] The primary hazards are

summarized below, along with mandatory personal protective equipment (PPE).

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Flammable liquids

(Category 3)
🔥 Warning

H226: Flammable

liquid and vapor[3][4]

Skin irritation

(Category 2)
❕ Warning

H315: Causes skin

irritation[3][4]

Eye irritation

(Category 2)
❕ Warning

H319: Causes serious

eye irritation[1][4]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

❕ Warning

H335: May cause

respiratory irritation[1]

[4]

Acute toxicity, Oral

(Category 4)
❕ Warning

H302: Harmful if

swallowed[3]

Acute toxicity, Dermal

(Category 4)
❕ Warning

H312: Harmful in

contact with skin[3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following PPE must be worn at all times when

handling 1,3-Difluoro-2-propanol:

Eye Protection: Chemical safety goggles or a face shield are mandatory.[6]

Hand Protection: Wear appropriate chemical-resistant gloves.[6] It is crucial to inspect gloves

for any signs of degradation before use.[6]

Skin and Body Protection: A lab coat or chemical-resistant apron, long pants, and closed-toe

shoes are required to prevent skin contact.[6]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if working in areas with poor ventilation or when exposure limits may be exceeded.

[1] A dust mask type N95 (US) or a type ABEK (EN14387) respirator filter is recommended.

[4]

Experimental Protocols
Handling Protocol

Ventilation: Always handle 1,3-Difluoro-2-propanol in a well-ventilated area, preferably

within a chemical fume hood.[6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][7] Use only non-sparking tools.[1]

Dispensing: When transferring the liquid, do so slowly to minimize splashing.

Avoid Inhalation: Avoid breathing vapors or mists.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[8]

Hygiene: Wash hands thoroughly after handling.[1][8] Do not eat, drink, or smoke in the work

area.[1]

Storage Protocol
Container: Store in a tightly closed container.[7][8]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

[8]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong

reducing agents, acid anhydrides, and acid chlorides.[1]

Security: Store in a locked-up area accessible only to authorized personnel.[7]
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Spill and Emergency Procedures
Spill Containment: In case of a spill, immediately remove all sources of ignition.[1]

Ventilation: Ensure adequate ventilation.

Absorption: Absorb the spill with an inert, non-combustible material such as sand, silica gel,

or a universal binder.[1][8]

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[1]

First Aid - Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids. Seek medical attention.[1]

First Aid - Skin Contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing. Seek medical attention if irritation persists.[1]

First Aid - Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

First Aid - Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek

immediate medical attention.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and storage of 1,3-
Difluoro-2-propanol.
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Safe Handling and Storage Workflow for 1,3-Difluoro-2-propanol
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Caption: Workflow for safe handling of 1,3-Difluoro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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